Cas no 1261522-28-4 (2'-Chloro-3,3'-dibromopropiophenone)

• Product Name: 2'-Chloro-3,3'-dibromopropiophenone
• CAS No: 1261522-28-4
• MF: C₉H₇Br₂ClO
• MW: 326.412280321121
• CID: 4938547
• Update Time: 2025-10-05

2'-Chloro-3,3'-dibromopropiophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-3,3'-dibromopropiophenone

• Inchi： 1S/C9H7Br2ClO/c10-5-4-8(13)6-2-1-3-7(11)9(6)12/h1-3H,4-5H2
• InChI Key： ZEHRQDCNQLHYGZ-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C=1Cl)Br)=O

Computed Properties

• Exact Mass: 325.85317 g/mol
• Monoisotopic Mass: 323.85522 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1
• Molecular Weight: 326.41

Additional information on 2'-Chloro-3,3'-dibromopropiophenone

Introduction to 2'-Chloro-3,3'-dibromopropiophenone (CAS No: 1261522-28-4)

2'-Chloro-3,3'-dibromopropiophenone, identified by the Chemical Abstracts Service Number (CAS No) 1261522-28-4, is a significant compound in the realm of organic synthesis and pharmaceutical chemistry. This halogenated aromatic ketone has garnered attention due to its versatile reactivity and utility in the development of various chemical intermediates. Its molecular structure, featuring both chloro and bromo substituents on a propiophenone backbone, makes it a valuable precursor in synthetic pathways, particularly in the construction of complex molecular architectures.

The compound’s unique electronic properties stem from the presence of halogen atoms, which influence its reactivity and interaction with other molecules. In recent years, researchers have been exploring the applications of 2'-Chloro-3,3'-dibromopropiophenone in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The ability to selectively modify its functional groups allows for the creation of a diverse array of derivatives with tailored properties.

One of the most compelling aspects of 2'-Chloro-3,3'-dibromopropiophenone is its role in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. These reactions enable the formation of carbon-carbon bonds under mild conditions, making them highly desirable for industrial applications. The halogen atoms in this compound act as excellent leaving groups, facilitating reactions such as Suzuki-Miyaura and Heck couplings. These transformations have been instrumental in the synthesis of biaryl compounds, which are prevalent in many biologically active molecules.

Recent advancements in synthetic methodologies have highlighted the importance of 2'-Chloro-3,3'-dibromopropiophenone in constructing heterocyclic frameworks. Heterocycles are essential components of numerous pharmaceuticals and natural products, and their synthesis often requires sophisticated strategies. The compound’s reactivity allows for the introduction of nitrogen-containing rings through cyclization reactions, expanding its utility in medicinal chemistry. For instance, it has been employed in the preparation of quinoline and isoquinoline derivatives, which exhibit a wide range of biological activities.

The pharmaceutical industry has shown particular interest in 2'-Chloro-3,3'-dibromopropiophenone due to its potential as a building block for drug candidates. Its structural features can be incorporated into molecules designed to interact with specific biological targets. For example, researchers have utilized this compound to synthesize kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The halogen atoms provide opportunities for further functionalization, allowing chemists to fine-tune the pharmacokinetic properties of these inhibitors.

In addition to its pharmaceutical applications, 2'-Chloro-3,3'-dibromopropiophenone has found use in materials science. The compound’s ability to form stable radicals makes it suitable for polymerization reactions, leading to the development of novel polymeric materials with enhanced mechanical or electronic properties. These materials are being explored for applications in optoelectronics and nanotechnology.

The synthesis of 2'-Chloro-3,3'-dibromopropiophenone itself is an intriguing process that showcases modern synthetic techniques. Traditional methods often involve multi-step sequences with moderate yields. However, recent innovations have enabled more efficient routes to this compound. For instance, catalytic bromination and chlorination techniques have been optimized to achieve high selectivity and yield. These improvements not only make the compound more accessible but also reduce waste generation.

From a research perspective, understanding the reactivity patterns of 2'-Chloro-3,3'-dibromopropiophenone continues to be an active area of investigation. Computational studies have played a significant role in predicting reaction outcomes and designing novel synthetic strategies. These studies provide insights into how electronic effects and steric factors influence its behavior in different chemical environments.

The environmental impact of using 2'-Chloro-3,3'-dibromopropiophenone is another consideration that has garnered attention. While halogenated compounds are indispensable in synthetic chemistry, their disposal must be managed responsibly. Efforts are underway to develop greener alternatives that minimize hazardous waste without compromising efficiency. This includes exploring biocatalytic methods and solvent-free reactions that reduce environmental footprints.

In conclusion,2'-Chloro-3,3'-dibromopropiophenone (CAS No: 1261522-28-4) is a multifaceted compound with broad applications across multiple disciplines. Its role as a synthetic intermediate continues to evolve with advancements in chemical methodology，making it a cornerstone of modern research。 As scientists delve deeper into its potential，the possibilities for innovation remain boundless。